Cas no 60634-74-4 (1H-imidazole-5-sulfonic acid)

• Product Name: 1H-imidazole-5-sulfonic acid
• CAS No: 60634-74-4
• MF: C₃H₄N₂O₃S
• MW: 148.140459060669
• MDL: MFCD19217924
• CID: 496405
• PubChem ID: 13173028
• Update Time: 2025-09-18

1H-imidazole-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-sulfonic acid
• 1H-imidazole-5-sulfonic acid

• MDL： MFCD19217924
• Inchi： 1S/C3H4N2O3S/c6-9(7,8)3-1-4-2-5-3/h1-2H,(H,4,5)(H,6,7,8)
• InChI Key： BONRIQWDXHCVOH-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)(=O)(=O)O

Computed Properties

• Exact Mass: 147.99432
• Monoisotopic Mass: 147.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 83.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives